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Introduction

LP-922056 is a potent and selective small-molecule inhibitor of the carboxylesterase NOTUM.
[1] NOTUM acts as a negative regulator of the Wnt signaling pathway by removing an essential
palmitoleate group from Wnt proteins, thereby rendering them inactive.[2][3] By inhibiting
NOTUM, LP-922056 effectively increases Wnt signaling, which plays a crucial role in various
biological processes, including bone formation and tissue regeneration.[2][4] These application
notes provide detailed protocols and quantitative data for the use of LP-922056 in mouse
models, primarily focusing on its application in osteoporosis research.[1][3]

Data Presentation
Pharmacokinetic Profile in Mice

The following table summarizes the pharmacokinetic parameters of LP-922056 in mice
following a single oral dose.
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Parameter Value Administration Reference
Dose 10 mg/kg Oral (p.o.) [2][5]
Half-life (t%%) ~8 hours Oral (p.0.) [2][5]
Oral Bioavailability
65% Oral (p.o.) [2][5]
(Fo)
Max Plasma 129 UM Oral (p.0.) 51761
ral (p.o.
Concentration (Cmax) H P
Area Under the Curve 1533 UM-h Oral (p.0) 5176]
: ral (p.o.
(AUC) H P
Brain Penetrance (Kp) <0.01 Oral (p.o.) [2]

In Vivo Dosage Regimens in Mouse Models

This table outlines the dosages and administration routes for LP-922056 used in preclinical

studies.
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Signaling Pathway

LP-922056 functions by inhibiting NOTUM, a key negative regulator of the canonical Wnt

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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